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Compound of Interest

Compound Name: Cedrelopsin

Cat. No.: B026933

For Immediate Release

[CITY, STATE] — [Date] — A comprehensive analysis of the structure-activity relationship (SAR)
of cedrelopsin, a coumarin found in the Madagascan plant Cedrelopsis grevei, is beginning to
shed light on the structural features crucial for its therapeutic potential. While extensive
research on a wide range of synthetic analogs is still in its nascent stages, preliminary findings
on naturally occurring derivatives and related compounds are providing a foundational
understanding for researchers, scientists, and drug development professionals. The primary
biological activities of interest for cedrelopsin and its analogs include vasorelaxant, anti-
inflammatory, and cytotoxic effects.

Vasorelaxant Properties: A Look at Methyl-O-
Cedrelopsin

An activity-guided fractionation of a hydroalcoholic extract of Cedrelopsis grevei trunk bark has
identified methyl-O-cedrelopsin as one of the key constituents responsible for the plant's
vasorelaxing activity.[1] This finding suggests that the core coumarin structure of cedrelopsin
is active and that modifications, such as the methylation of the hydroxyl group, retain or
potentially modulate this activity. The study of C. grevei extracts has shown that oral
administration can lead to a decrease in blood pressure in rats, associated with an increased
endothelial nitric oxide (NO)-mediated relaxation.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 3. Cedrelopsis grevei improves endothelial vasodilatation in aged rats through an increase of
NO patrticipation [agris.fao.org]

 To cite this document: BenchChem. [The Structural Dance of Cedrelopsin: Unraveling Its
Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026933#cedrelopsin-structure-activity-relationship-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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